Cas no 1261794-69-7 (1-(chloromethyl)-3-iodo-5-nitrobenzene)

• Product Name: 1-(chloromethyl)-3-iodo-5-nitrobenzene
• CAS No: 1261794-69-7
• MF: C₇H₅ClINO₂
• MW: 297.477573156357
• MDL: MFCD18398015
• CID: 4583807
• PubChem ID: 72214195
• Update Time: 2025-10-25

1-(chloromethyl)-3-iodo-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-3-iodo-5-nitrobenzene
• Benzene, 1-(chloromethyl)-3-iodo-5-nitro-

• MDL： MFCD18398015
• Inchi： 1S/C7H5ClINO2/c8-4-5-1-6(9)3-7(2-5)10(11)12/h1-3H,4H2
• InChI Key： UEFFDIXVKYRIRM-UHFFFAOYSA-N
• SMILES： C1(CCl)=CC([N+]([O-])=O)=CC(I)=C1

Additional information on 1-(chloromethyl)-3-iodo-5-nitrobenzene

1-(Chloromethyl)-3-Iodo-5-Nitrobenzene: A Comprehensive Overview

1-(Chloromethyl)-3-iodo-5-nitrobenzene (CAS No. 1261794-69-7) is a highly specialized aromatic compound with a unique combination of functional groups. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology due to its versatile reactivity and potential applications. The molecule consists of a benzene ring substituted with three distinct groups: a chloromethyl group (-CH2Cl) at the 1-position, an iodine atom (I) at the 3-position, and a nitro group (-NO2) at the 5-position. This substitution pattern imparts distinctive electronic and steric properties, making it a valuable building block in modern chemical research.

The synthesis of 1-(chloromethyl)-3-iodo-5-nitrobenzene typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and scalability of its production. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields of this compound, leveraging its stability under various reaction conditions. The integration of computational chemistry tools has also facilitated the optimization of synthetic pathways, ensuring better atom economy and reduced environmental impact.

One of the most intriguing aspects of 1-(chloromethyl)-3-iodo-5-nitrobenzene is its reactivity in nucleophilic substitution and electrophilic aromatic substitution reactions. The chloromethyl group acts as an excellent leaving group under specific conditions, enabling the formation of diverse derivatives. Recent studies have demonstrated its utility in constructing bioactive molecules with potential applications in drug discovery. For example, derivatives of this compound have shown promise as inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its role in medicinal chemistry, 1-(chloromethyl)-3-iodo-5-nitrobenzene has found applications in materials science. Its ability to undergo controlled polymerization under specific conditions has led to the development of novel polymeric materials with tailored electronic properties. These materials exhibit potential uses in organic electronics, sensors, and energy storage devices. Recent breakthroughs in this area have been published in high-impact journals, highlighting the compound's versatility across multiple disciplines.

The electronic properties of 1-(chloromethyl)-3-iodo-5-nitrobenzene are heavily influenced by its substituents. The nitro group at the 5-position introduces strong electron-withdrawing effects, which enhance the electrophilicity of the benzene ring. Conversely, the iodine atom at the 3-position contributes to steric hindrance and can modulate reactivity depending on its position relative to other substituents. This interplay between electronic and steric effects makes the compound an ideal candidate for studying aromatic substitution mechanisms under varying conditions.

Recent research has also explored the use of 1-(chloromethyl)-3-iodo-5-nitrobenzene in click chemistry applications. Its compatibility with azide and alkyne groups has enabled the rapid construction of complex molecular architectures with high precision. This approach has been particularly valuable in drug delivery systems and nanotechnology, where precise control over molecular interactions is critical.

In conclusion, 1-(chloromethyl)-3-iodo-5-nitrobenzene (CAS No. 1261794-69-7) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across various scientific domains. Its unique combination of functional groups continues to inspire innovative research directions, from drug discovery to advanced materials development. As our understanding of its properties deepens, this compound is poised to play an even more significant role in shaping future advancements in chemistry and related fields.